molecular formula C26H39NO6S B11936300 (1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(E)-1-(2-methyl-1,3-thiazol-5-yl)prop-1-en-2-yl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione

(1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(E)-1-(2-methyl-1,3-thiazol-5-yl)prop-1-en-2-yl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione

Cat. No.: B11936300
M. Wt: 493.7 g/mol
InChI Key: WOSADTSUTMXILI-KKQRBIROSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound (1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(E)-1-(2-methyl-1,3-thiazol-5-yl)prop-1-en-2-yl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione is a structurally complex bicyclic macrolide featuring a 17-membered ring system with two oxygen atoms (4,17-dioxa), hydroxyl groups at positions 7 and 11, and a substituted thiazole moiety. Its synthesis involves intricate stereochemical control, as highlighted in patent literature describing its role as a key intermediate in pharmaceutical production .

Properties

Molecular Formula

C26H39NO6S

Molecular Weight

493.7 g/mol

IUPAC Name

(1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(E)-1-(2-methyl-1,3-thiazol-5-yl)prop-1-en-2-yl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione

InChI

InChI=1S/C26H39NO6S/c1-14-8-7-9-19-21(32-19)11-20(15(2)10-18-13-27-17(4)34-18)33-23(29)12-22(28)26(5,6)25(31)16(3)24(14)30/h10,13-14,16,19-22,24,28,30H,7-9,11-12H2,1-6H3/b15-10+/t14-,16+,19+,20-,21-,22-,24-/m0/s1

InChI Key

WOSADTSUTMXILI-KKQRBIROSA-N

Isomeric SMILES

C[C@H]1CCC[C@@H]2[C@@H](O2)C[C@H](OC(=O)C[C@@H](C(C(=O)[C@@H]([C@H]1O)C)(C)C)O)/C(=C/C3=CN=C(S3)C)/C

Canonical SMILES

CC1CCCC2C(O2)CC(OC(=O)CC(C(C(=O)C(C1O)C)(C)C)O)C(=CC3=CN=C(S3)C)C

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications in Epothilone Analogs

Epothilone B analogs, such as S34 , 42 , 43 , and S35 (described in ), share core structural features with the target compound, including:

  • Macrocyclic or bicyclic frameworks with hydroxyl and methyl substituents.
  • Thiazole or substituted thiazole groups critical for binding to biological targets.

Key differences :

  • Lactone vs. Lactam Rings : Compounds like 42 and 43 incorporate a lactam (17-azabicyclo) instead of a lactone (4,17-dioxabicyclo), altering hydrogen-bonding capacity and metabolic stability .
Table 1: Structural Comparison with Epothilone Analogs
Compound Core Structure Thiazole Substituent Key Functional Groups
Target Compound 4,17-Dioxabicyclo[14.1.0] 2-Methyl-1,3-thiazol-5-yl 7,11-dihydroxy; tetramethyl
S34 Cyclohexadecene 2-Methyl-1,3-thiazol-4-yl Lactone; pentamethyl
42 17-Azabicyclo[14.1.0] 2-Methyl-1,3-thiazol-4-yl Lactam; pentamethyl
CAS 219989-84-1 17-Oxa-4-azabicyclo[14.1.0] 2-Methylthiazol-4-yl Hydroxy; pentamethyl

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.